Cas no 853725-38-9 (1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one)

1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one structure

853725-38-9 structure

Product Name:1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one

CAS No:853725-38-9

Molecular Formula:C₁₄H₁₇N₅OS

Molecular Weight:303.383

CID:3107809

PubChem ID:4961740

1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one Properties

Names and Identifiers

- 1-[(5-mercapto-4-pyridin-3-yl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
- Z90124656
- EN300-11936
- C14H17N5OS
- 1-[(4-pyridin-3-yl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]azepan-2-one
- DJB72538
- 853725-38-9
- AKOS005198821
- 1-{[4-(pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one
- InChIKey： CMFNUSXFKZQUDK-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H17N5OS/c20-13-6-2-1-3-8-18(13)10-12-16-17-14(21)19(12)11-5-4-7-15-9-11/h4-5,7,9H,1-3,6,8,10H2,(H,17,21)

Computed Properties

Exact Mass: 303.11538136Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 303.11538136Da
Heavy Atom Count: 21
Complexity: 453
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 92.9Å²

1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019OC7-50mg	1-{[4-(pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one	853725-38-9	95%	50mg	$140.00	2024-04-21
Enamine	EN300-11936-0.05g	1-{[4-(pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one	853725-38-9	95%	0.05g	$66.0	2023-06-18
TRC	P994803-25mg	1-{[4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one	853725-38-9		25mg	$ 50.00	2022-06-03

1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles

853725-38-9 (1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:853725-38-9)1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one

A1249308

Purity:99%/99%

Quantity:1g/5g

Price($):268/779